3-chloro-N-(2,3-dimethylphenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(2,3-dimethylphenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H14ClNOS/c1-10-6-5-8-13(11(10)2)19-17(20)16-15(18)12-7-3-4-9-14(12)21-16/h3-9H,1-2H3,(H,19,20)
• InChI Key: FJVKZODHTMTWNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl)C
• Molecular Formula: C17H14ClNOS
• Molecular Weight: 315.8 g/mol

Description

3-chloro-N-(2,3-dimethylphenyl)-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H14ClNOS and its molecular weight is 315.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.0484629 g/mol and the complexity rating of the compound is 391. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Fluorescence Quenching Studies

Studies have explored the fluorescence quenching properties of carboxamide derivatives, including compounds similar to 3-chloro-N-(2,3-dimethylphenyl)-1-benzothiophene-2-carboxamide. For instance, the fluorescence quenching of ENCDTTC by aniline and carbon tetrachloride was investigated, providing insights into the quenching mechanisms and rate parameters in various solvents (Patil et al., 2013).

2. Study of Absorption and Fluorescence in Solvents

The absorption and fluorescence spectra of carboxamides, closely related to this compound, have been analyzed in various solvents. This research helps estimate the ground and excited state dipole moments using solvatochromic shift methods, contributing to a better understanding of these compounds' chemical properties (Patil et al., 2011).

3. Antimicrobial and Antitubercular Activities

Research into the antimicrobial and antitubercular activities of compounds structurally similar to this compound has been conducted. These studies focus on synthesizing and evaluating the biological activities of these compounds against various bacterial strains and Mycobacterium tuberculosis (Rao & Subramaniam, 2015).

4. Synthesis and Characterization for Biomedical Applications

The synthesis and characterization of new compounds, including those similar to this compound, are crucial for developing new pharmaceuticals and biomedical materials. These studies often involve detailed analyses of the chemical structure and properties, contributing to the broader field of drug development and materials science (Liaw et al., 2002).

5. Application in Catalysis

Research on chiral benzene-1,3,5-tricarboxamide (BTA) ligands, which share structural similarities with this compound, demonstrates their application in asymmetric catalysis. This includes the rhodium-catalyzed asymmetric hydrogenation of specific compounds, illustrating the potential of these molecules in catalytic processes (Raynal et al., 2013).